Cas no 1019095-68-1 ((2Z)-N-(2-bromophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide)

• Product Name: (2Z)-N-(2-bromophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide
• CAS No: 1019095-68-1
• MF: C₂₂H₁₆BrN₃OS
• MW: 450.350942611694
• CID: 6420848
• PubChem ID: 16798623
• Update Time: 2025-05-30

(2Z)-N-(2-bromophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(2-bromophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide
• (Z)-N-(2-bromophenyl)-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide
• 2-Propenamide, N-(2-bromophenyl)-3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-
• F1218-1673
• 1019095-68-1
• AKOS024603765
• (Z)-N-(2-bromophenyl)-3-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)prop-2-enamide

• Inchi： 1S/C22H16BrN3OS/c23-18-9-4-5-10-19(18)24-21(27)13-12-16-15-26(17-7-2-1-3-8-17)25-22(16)20-11-6-14-28-20/h1-15H,(H,24,27)
• InChI Key： MGIOWORBEMDVFC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Br)(=O)C=CC1=CN(C2=CC=CC=C2)N=C1C1SC=CC=1

Computed Properties

• Exact Mass: 449.01975g/mol
• Monoisotopic Mass: 449.01975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 657.4±55.0 °C(Predicted)
• pka: 12.42±0.70(Predicted)

Additional information on (2Z)-N-(2-bromophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide

Comprehensive Analysis of (2Z)-N-(2-bromophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 1019095-68-1)

The compound (2Z)-N-(2-bromophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 1019095-68-1) is a highly specialized organic molecule with significant potential in pharmaceutical and material science research. Its unique structure, featuring a thiophene ring, a pyrazole core, and a bromophenyl moiety, makes it a subject of interest for researchers exploring kinase inhibitors, anti-inflammatory agents, and organic semiconductors. This article delves into its properties, applications, and relevance to current scientific trends.

In recent years, the demand for heterocyclic compounds like (2Z)-N-(2-bromophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide has surged due to their versatility in drug discovery. The pyrazole-thiophene hybrid structure is particularly notable for its ability to modulate biological pathways, making it a candidate for targeted cancer therapies and neurodegenerative disease research. Additionally, its conjugated double bonds and aromatic systems contribute to its potential in optoelectronic materials, aligning with the growing interest in organic electronics and flexible displays.

The synthesis of CAS No. 1019095-68-1 involves multi-step organic reactions, including condensation, cyclization, and amide coupling. Researchers often optimize these processes to improve yield and purity, as highlighted in recent publications on green chemistry and sustainable synthesis. The compound's solubility in polar organic solvents like DMF and DMSO facilitates its use in in vitro assays and material coatings. Its thermal stability and photophysical properties are also under investigation for applications in OLEDs and sensors.

From a pharmacological perspective, (2Z)-N-(2-bromophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide has shown promise in preliminary studies as a JAK2 inhibitor, a target implicated in autoimmune disorders and myeloproliferative diseases. Its structure-activity relationship (SAR) is being explored to enhance selectivity and reduce off-target effects. Concurrently, computational chemists employ molecular docking and QSAR models to predict its interactions with biological targets, a topic frequently searched in AI-driven drug design forums.

In material science, the compound's electron-rich thiophene and phenylpyrazole units contribute to its charge transport properties, making it relevant for organic field-effect transistors (OFETs). With the rise of wearable technology and biodegradable electronics, researchers are keen to exploit such molecules for their tunable bandgaps and solution-processability. These attributes are often discussed in the context of next-generation solar cells and bio-integrated devices.

Safety and handling of CAS No. 1019095-68-1 adhere to standard laboratory protocols. While not classified as hazardous, its brominated aromatic component warrants precautions during synthesis. Environmental concerns related to halogenated compounds have spurred interest in alternative synthetic routes, a trending topic in green chemistry circles. Regulatory databases like REACH and PubChem provide updated information on its status, ensuring compliance with global standards.

In conclusion, (2Z)-N-(2-bromophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide exemplifies the convergence of medicinal chemistry and advanced materials. Its dual applicability addresses pressing challenges in personalized medicine and sustainable technology, resonating with contemporary scientific priorities. As research progresses, this compound may emerge as a cornerstone in both therapeutic and industrial innovations.